N-(3-methoxyphenyl)-N'-[5-(3-propoxyphenyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-[5-(3-propoxyphenyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C19H20N4O3S/c1-3-10-26-16-9-4-6-13(11-16)17-22-23-19(27-17)21-18(24)20-14-7-5-8-15(12-14)25-2/h4-9,11-12H,3,10H2,1-2H3,(H2,20,21,23,24)
• InChI Key: FNZFKHQMOSSEJZ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2=NN=C(S2)NC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol

Description

Synthesis Analysis

The synthesis of thiadiazole urea derivatives typically involves the reaction of acylazides with substituted thiadiazoles. For example, derivatives of N-{5-[1-(o-chlorophenoxy)ethyl]-1,3,4-thiadiazol-2-yl}-N'-(substituted phenyl)ureas have been synthesized, confirming their structures through IR, ¹H NMR, and elemental analysis (Song Xin-jian et al., 2006). These methods may be applicable to the synthesis of the compound , adapting the specific phenyl and thiadiazole substitutions as required.

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography, provides detailed insights into the arrangement of atoms within a compound. For instance, the crystal structure of related compounds like N-(p-methoxyphenyl)-N-prop-2-ynyl-urea and N-(2,6-Difluorobenzoyl)-N′-[5-(pyrid-4-yl)-1,3,4-Thiadiazol-2-yl]Urea has been characterized, revealing intricate details like hydrogen bonding, molecular conformations, and π-π stacking interactions (Suresh Kumar et al., 2000); (Xin-jian Song et al., 2008).

Chemical Reactions and Properties

Chemical reactions involving thiadiazole urea derivatives can vary based on the substituents and reaction conditions. For instance, reactions with different acyl azides or isocyanates can yield various urea derivatives with distinct chemical properties, as observed in the synthesis of different thiadiazole urea compounds (Li-Qiao Shi, 2011).

Physical Properties Analysis

The physical properties of thiadiazole urea derivatives, such as solubility, melting point, and crystallinity, can be inferred from related compounds. For example, the crystallization behavior and solid-state structure of N-(4-Methoxyphenyl)-N′-(5-nitro-1,3-thiazol-2-yl)urea provide insights into its physical properties (A. Lough et al., 2010).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with other molecules, can be understood by studying the functional groups and molecular structure of thiadiazole urea derivatives. The reactivity towards various reagents and conditions can lead to a wide range of biological and chemical applications, as evidenced by the diverse biological activities of similar compounds (Wang Yan-gang, 2008).